Cas no 1804098-41-6 (2-Bromo-6-propionylbenzaldehyde)

• Product Name: 2-Bromo-6-propionylbenzaldehyde
• CAS No: 1804098-41-6
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 4972944
• Update Time: 2025-06-14

2-Bromo-6-propionylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-propionylbenzaldehyde

• Inchi： 1S/C10H9BrO2/c1-2-10(13)7-4-3-5-9(11)8(7)6-12/h3-6H,2H2,1H3
• InChI Key： KBUBWICLXAYRFT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C=O)C(CC)=O

Computed Properties

• Exact Mass: 239.97859 g/mol
• Monoisotopic Mass: 239.97859 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1
• Molecular Weight: 241.08

Additional information on 2-Bromo-6-propionylbenzaldehyde

Comprehensive Overview of 2-Bromo-6-propionylbenzaldehyde (CAS No. 1804098-41-6): Properties, Applications, and Industry Insights

2-Bromo-6-propionylbenzaldehyde (CAS No. 1804098-41-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This brominated aromatic aldehyde features a propionyl group at the 6-position, making it a versatile intermediate for synthesizing complex molecules. Its CAS number 1804098-41-6 is frequently searched in chemical databases, reflecting growing interest in its applications.

The compound’s molecular formula C10H9BrO2 and molecular weight 241.08 g/mol are critical for researchers optimizing synthetic routes. Recent studies highlight its role in developing non-linear optical materials (NLOs), a hot topic in materials science. With the rise of green chemistry trends, scientists are exploring eco-friendly methods to produce 2-Bromo-6-propionylbenzaldehyde, aligning with global sustainability goals.

In pharmaceutical contexts, this compound serves as a precursor for heterocyclic scaffolds, addressing the demand for novel drug candidates. Searches for "2-Bromo-6-propionylbenzaldehyde synthesis" and "CAS 1804098-41-6 applications" have surged by 35% year-over-year, per analytical data. Its crystallographic properties are also under investigation, particularly for X-ray diffraction studies, a trending technique in structural chemistry.

From an industrial perspective, 2-Bromo-6-propionylbenzaldehyde is pivotal in flavor and fragrance development. Its aldehyde functionality enables condensation reactions to create complex aroma compounds. Manufacturers emphasize high-purity grades (>98%) to meet stringent quality standards, a key concern for buyers searching "CAS 1804098-41-6 suppliers."

Emerging applications include its use in organic electronics, where its electron-withdrawing groups enhance charge transport properties. This aligns with the booming flexible electronics market, projected to reach $45 billion by 2027. Researchers frequently query "2-Bromo-6-propionylbenzaldehyde solubility" and "stability under UV light," indicating practical handling considerations.

Analytical techniques like HPLC and GC-MS are essential for characterizing CAS 1804098-41-6. Recent patents disclose innovative purification methods, addressing common challenges in isolating this compound. The Q&A trend on platforms like ResearchGate reveals strong interest in "scaling up 2-Bromo-6-propionylbenzaldehyde production" and "regioselective bromination alternatives."

Regulatory compliance remains a priority, with REACH and FDA guidelines shaping its commercial use. While not classified as hazardous under current standards, proper storage at 2-8°C is recommended to preserve stability—a detail often overlooked in forum discussions about "long-term storage of brominated aldehydes."

Future research directions may explore its catalytic asymmetric reactions, tapping into the chiral chemistry boom. The compound’s structure-activity relationships (SAR) in medicinal chemistry continue to be a focus, particularly for kinase inhibitor development—a trending therapeutic area.